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Compound of Interest

Compound Name: Dicyclohexyl-phenyl-methanol
CAS No.: 87839-87-0
Cat. No.: B15686462
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dicyclohexyl-phenyl-methanol, a
molecule of interest in organic synthesis and potentially in pharmaceutical applications. This
document collates available data on its synonyms, chemical properties, and potential, while
also highlighting areas where further research is needed.

Nomenclature and Identification

Dicyclohexyl-phenyl-methanol is known by several synonyms, ensuring clarity and accurate
identification across different chemical databases and publications. The most prominent of
these is its IUPAC name, dicyclohexyl(phenyl)methanol.[1]
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Identifier Type Identifier

IUPAC Name dicyclohexyl(phenyl)methanol[1]
CAS Number 87839-87-0[1]

Molecular Formula C19H280[1]

Molecular Weight 272.43 g/mol [1]

Dicyclohexylphenylmethanol, Benzene,
Synonyms (dicyclohexylmethyl)-,
Dicyclohexyl(phenyl)methanol

Physicochemical Properties

Understanding the physicochemical properties of Dicyclohexyl-phenyl-methanol is crucial for
its application in experimental settings. The following table summarizes key computed and,
where available, experimental data.

Property Value Source
Molecular Weight 272.43 g/mol PubChem[1]
XLogP3 5.6 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 1 PubChem[1]
Rotatable Bond Count 3 PubChem[1]
Exact Mass 272.214015 g/mol PubChem[1]
Monoisotopic Mass 272.214015 g/mol PubChem[1]
Topological Polar Surface Area  20.2 A2 PubChem[1]
Heavy Atom Count 20 PubChem[1]
Complexity 289 PubChem[1]
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Synthesis and Experimental Protocols

Detailed, peer-reviewed synthesis protocols specifically for Dicyclohexyl-phenyl-methanol
are not readily available in the public domain. However, the synthesis of structurally analogous
compounds, such as other substituted cyclohexyl-methanol derivatives, typically involves the
Grignard reaction. A general plausible synthetic workflow is proposed below.

Proposed Synthetic Workflow: Grignard Reaction

This hypothetical workflow outlines a common method for the synthesis of tertiary alcohols like
Dicyclohexyl-phenyl-methanol.
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Reactants

Bromocyclohexane

1. Formation of Cyclohexylmagnesium Bromide

Anhydrous Diethyl Ether

Grignard Reagent

Reaction Steps

2. Nucleophilic Addition

Product

mmm g Dicyclohexyl-phenyl-methanol

3. Acidic Workup (e.g., ag. NH4CI)

Phenyl cyclohexyl ketone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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